Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy-

• CAS RN: 111049-33-3
• Molecular Formula: C17H25ClN4O3
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 5-chloro-N-[2-(diethylamino)ethyl]-4-(4,5-dihydro-1,3-oxazol-2-ylamino)-2-methoxybenzamide
• InChI: InChI=1S/C17H25ClN4O3/c1-4-22(5-2)8-6-19-16(23)12-10-13(18)14(11-15(12)24-3)21-17-20-7-9-25-17/h10-11H,4-9H2,1-3H3,(H,19,23)(H,20,21)
• InChI Key: MXHMMLVCKSZTIL-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)NC2=NCCO2)Cl
• synonyms: 5-Chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2 -methoxybenzamide

Description

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs.

Mechanism Of Action

The exact mechanism of action of Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.

Biochemical And Physiological Effects

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- in lab experiments is that it has been found to have low toxicity levels. However, one of the limitations is that it can be difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy-. One direction is to further study its potential use in the treatment of neurological disorders such as Alzheimer's disease. Another direction is to study its potential use in the development of new anti-cancer drugs. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for large-scale production.
Conclusion:
Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- is a chemical compound that has potential use in the development of new drugs. Its anti-tumor, anti-inflammatory, and anti-bacterial properties have been studied, and it has been found to have low toxicity levels. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method for large-scale production.

Synthesis Methods

The synthesis of Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- involves several steps. The first step involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. This intermediate is then reacted with 2-diethylaminoethylamine and 2-amino-4,5-dihydrooxazole to form the final product.

Scientific Research Applications

Benzamide, 5-chloro-N-(2-(diethylamino)ethyl)-4-((4,5-dihydro-2-oxazolyl)amino)-2-methoxy- has been studied for its potential use in the development of new drugs. It has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.